4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1,3-thiazol-2-yl)butanamide

• Molecular Formula: C15H13ClN4O2S
• Molecular Weight: 348.8 g/mol
• IUPAC Name: 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C15H13ClN4O2S/c16-11-5-2-1-4-10(11)14-19-13(22-20-14)7-3-6-12(21)18-15-17-8-9-23-15/h1-2,4-5,8-9H,3,6-7H2,(H,17,18,21)
• InChI Key: IRWYWGANVPEKEF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)CCCC(=O)NC3=NC=CS3)Cl

Description

4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1,3-thiazol-2-yl)butanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as 'compound X' in the scientific literature. In

Mechanism of Action

The mechanism of action of compound X is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In neuroscience, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. In cancer research, it has been shown to inhibit the activity of certain enzymes involved in cell proliferation and survival. In infectious disease research, it has been shown to inhibit the activity of certain enzymes involved in bacterial and fungal cell wall synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of compound X are complex and depend on the specific application and dosage used. In neuroscience, it has been shown to improve cognitive function and memory in animal models. In cancer research, it has been shown to inhibit tumor growth and induce cell death in cancer cells. In infectious disease research, it has been shown to have antibacterial and antifungal activity against a variety of pathogens.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its broad range of potential applications in scientific research. It has been shown to have activity in several different areas, making it a versatile tool for researchers. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret results and design experiments.

Future Directions

There are several potential future directions for research on compound X. In neuroscience, further studies could explore its potential as a treatment for neurodegenerative diseases and its effects on other neurotransmitter systems. In cancer research, further studies could explore its potential as a combination therapy with other anti-cancer drugs. In infectious disease research, further studies could explore its potential as a treatment for drug-resistant infections and its effects on the human microbiome. Additionally, further studies could be done to better understand the mechanism of action and optimize the synthesis method for greater efficiency and yield.
In conclusion, compound X is a chemical compound with potential applications in a variety of scientific research areas. Its synthesis method has been well-established, and it has been shown to have activity in neuroscience, cancer research, and infectious disease research. While the mechanism of action is not fully understood, it has been shown to have a broad range of biochemical and physiological effects. Future research directions could explore its potential as a treatment for neurodegenerative diseases, cancer, and drug-resistant infections, among other areas.

Synthesis Methods

The synthesis of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1,3-thiazol-2-yl)butanamide has been described in detail in several scientific publications. The most common method involves the reaction of 2-chlorobenzaldehyde, thiosemicarbazide, and ethyl acetoacetate in the presence of a catalyst. The resulting product is then treated with butanoyl chloride to yield the final compound.

Scientific Research Applications

Compound X has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and infectious diseases. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, compound X has been shown to have anti-tumor activity and may be useful in the development of new cancer therapies. In infectious disease research, this compound has been shown to have antibacterial and antifungal activity and may be useful in the development of new antibiotics.